Cas no 172261-37-9 (1-Methyl-5-oxopyrrolidine-3-carbonitrile)

• Product Name: 1-Methyl-5-oxopyrrolidine-3-carbonitrile
• CAS No: 172261-37-9
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD18819188
• CID: 1020798
• PubChem ID: 18941128
• Update Time: 2025-10-31

1-Methyl-5-oxopyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-oxopyrrolidine-3-carbonitrile
• 3-Pyrrolidinecarbonitrile,1-methyl-5-oxo-(9CI)
• 5150AJ
• RP19580
• SY025975
• Z1421484483
• MFCD18819188
• DTXSID60596691
• AKOS013530581
• EN300-108527
• AS-32395
• SCHEMBL8692393
• CHEMBL4541992
• XGA26137
• F2147-0873
• Z1209395095
• DA-09332
• 172261-37-9
• A881887

• MDL： MFCD18819188
• Inchi： 1S/C6H8N2O/c1-8-4-5(3-7)2-6(8)9/h5H,2,4H2,1H3
• InChI Key： BJKKPDLNTVOVON-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)CN1C

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: -0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1-Methyl-5-oxopyrrolidine-3-carbonitrile

1-Methyl-5-oxopyrrolidine-3-carbonitrile (CAS No. 172261-37-9): A Comprehensive Overview

1-Methyl-5-oxopyrrolidine-3-carbonitrile (CAS No. 172261-37-9) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive pyrrolidine ring and cyano group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 1-Methyl-5-oxopyrrolidine-3-carbonitrile.

Chemical Structure and Properties

1-Methyl-5-oxopyrrolidine-3-carbonitrile is a small organic molecule with the molecular formula C₆H₈N₂O. The compound features a pyrrolidine ring with a methyl group at the 1-position, an oxo group at the 5-position, and a cyano group at the 3-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. The oxo group adds polarity to the molecule, enhancing its solubility in polar solvents.

The molecular weight of 1-Methyl-5-oxopyrrolidine-3-carbonitrile is approximately 124.14 g/mol. It is typically a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is stable under normal conditions but can degrade upon exposure to strong acids or bases. Its solubility in water is moderate, but it dissolves well in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 1-Methyl-5-oxopyrrolidine-3-carbonitrile has been reported using various methodologies. One common approach involves the cyclization of an appropriate amino nitrile precursor followed by oxidation to form the oxo group. For example, starting from 3-amino-butyronitrile, the compound can be synthesized through a multi-step process involving condensation with formaldehyde to form an imine intermediate, followed by intramolecular cyclization and oxidation.

An alternative synthetic route involves the reaction of a pyrrolidinone derivative with a nitrile reagent under suitable conditions. This method often yields higher purity and yield compared to other approaches. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods for 1-Methyl-5-oxopyrrolidine-3-carbonitrile, utilizing catalysts and solvents that minimize environmental impact.

Biological Properties and Mechanisms of Action

1-Methyl-5-oxopyrrolidine-3-carbonitrile has been studied for its potential biological activities, particularly in the context of neurodegenerative diseases and cancer. One of its key properties is its ability to modulate ion channels and receptors involved in cellular signaling pathways. For instance, it has been shown to interact with voltage-gated potassium channels (Kv), which play crucial roles in maintaining membrane potential and regulating neuronal excitability.

In vitro studies have demonstrated that 1-Methyl-5-oxopyrrolidine-3-carbonitrile can inhibit Kv channels at low micromolar concentrations, leading to reduced potassium efflux and altered cellular excitability. This property makes it a potential candidate for treating conditions characterized by hyperexcitability, such as epilepsy and neuropathic pain.

Beyond its effects on ion channels, 1-Methyl-5-oxopyrrolidine-3-carbonitrile has also been investigated for its anti-inflammatory and anti-cancer activities. Research has shown that it can inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor involved in inflammation and cancer progression. By suppressing NF-kB activity, 1-Methyl-5-oxopyrrolidine-3-carbonitrile may help reduce inflammation and inhibit tumor growth.

Clinical Applications and Potential Therapeutic Uses

The unique biological properties of 1-Methyl-5-oxopyrrolidine-3-carbonitrile have led to its evaluation in various preclinical models of disease. In animal models of epilepsy, administration of this compound has been shown to reduce seizure frequency and severity without significant side effects. Similarly, in models of neuropathic pain, it has demonstrated analgesic effects by modulating nociceptive pathways.

In cancer research, preclinical studies have explored the potential of 1-Methyl-5-oxopyrrolidine-3-carbonitrile as an adjuvant therapy for enhancing the efficacy of existing treatments. Its ability to inhibit NF-kB activation may synergize with conventional chemotherapeutic agents to improve treatment outcomes. Additionally, its anti-inflammatory properties could help mitigate treatment-related side effects.

Safety Profile and Future Directions